Cas no 1177-71-5 (Laxogenine)

• Product Name: Laxogenine
• CAS No: 1177-71-5
• MF: C₂₇H₄₂O₄
• MW: 430.619988918304
• CID: 155126
• PubChem ID: 10950057
• Update Time: 2025-07-21

Laxogenine Chemical and Physical Properties

Names and Identifiers

• Spirostan-6-one,3-hydroxy-, (3b,5a,25R)-
• (25R)-3β-hydroxy-5α-spirostan-6-one
• laxogenin
• (3beta,5alpha,22xi,25R)-3-hydroxyspirostan-6-one
• 6-Oxotigogenin
• (1R,2S,4S,5'R,6R,7S,8R,9S,12S,13R,16S,18S)-16-hydroxy-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-19-one
• UNII-HT7W184YG4
• HT7W184YG4
• Laxogenine
• SPIROSTAN-6-ONE, 3-HYDROXY-, (3.BETA.,5.ALPHA.,25R)-
• AKOS040752452
• (25r)-3beta-hydroxy-5alpha-spirostan-6-one
• Q27280083
• (2aS,4S,5'R,6aR,6bS,8aS,8bR,9S,10R,11aS,12aS,12bR)-4-hydroxy-5',6a,8a,9-tetramethylicosahydrospiro[naphtho[2',1':4,5]indeno[2,1-b]furan-10,2'-pyran]-2(1H)-one
• (25R)-3.BETA.-HYDROXY-5.ALPHA.-SPIROSTAN-6-ONE
• 1177-71-5
• SCHEMBL4027062
• BCP13249
• 16-hydroxy-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-19-one
• PD118354
• A903817

• Inchi： InChI=1S/C27H42O4/c1-15-5-10-27(30-14-15)16(2)24-23(31-27)13-20-18-12-22(29)21-11-17(28)6-8-25(21,3)19(18)7-9-26(20,24)4/h15-21,23-24,28H,5-14H2,1-4H3
• InChI Key： WOJKRRDDERNLBU-UHFFFAOYSA-N
• SMILES： CC1CCC2(OC3C(C4(CCC5C6(CCC(O)CC6C(CC5C4C3)=O)C)C)C2C)OC1

Computed Properties

• Exact Mass: 430.30846
• Monoisotopic Mass: 430.30830982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 210-212 ºC
• Solubility: Insuluble (7.8E-3 g/L) (25 ºC),
• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Laxogenine

Introduction to Laxogenine (CAS No. 1177-71-5): A Natural Compound with Emerging Therapeutic Potential

Laxogenine, a naturally occurring withanolide, is a compound derived from the roots of Withania somnifera, commonly known as Ashwagandha. With the CAS number 1177-71-5, this bioactive molecule has garnered significant attention in the field of pharmaceutical research due to its multifaceted biological activities. The increasing interest in natural products and their derivatives has positioned Laxogenine as a promising candidate for various therapeutic applications, particularly in the domains of inflammation modulation, neuroprotection, and metabolic health.

The chemical structure of Laxogenine is characterized by a unique triterpenoid backbone, which contributes to its distinctive pharmacological profile. Research has demonstrated that Laxogenine exhibits potent anti-inflammatory properties by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. These effects are mediated through the modulation of nuclear factor kappa B (NF-κB) signaling pathways, which are central to the inflammatory response. The compound's ability to dampen NF-κB activation has been observed both in vitro and in vivo, suggesting its potential as a therapeutic agent for chronic inflammatory conditions.

Recent studies have also highlighted the neuroprotective effects of Laxogenine. In preclinical models of neurodegenerative diseases, such as Alzheimer's and Parkinson's, Laxogenine has shown the ability to mitigate oxidative stress and protect against neuronal cell death. This is attributed to its capacity to enhance the activity of antioxidant enzymes like superoxide dismutase (SOD) and catalase. Furthermore, Laxogenine has been found to promote neurogenesis and protect against excitotoxicity, making it a compelling candidate for further exploration in neuroprotective therapies.

Another area where Laxogenine has shown promise is in metabolic health. Emerging evidence suggests that this compound may help regulate blood sugar levels and improve insulin sensitivity. Studies have indicated that Laxogenine can activate adenosine monophosphate-activated protein kinase (AMPK), a key enzyme involved in glucose homeostasis. By enhancing AMPK activity, Laxogenine may contribute to improved energy metabolism and reduced risk of type 2 diabetes.

The therapeutic potential of Laxogenine is further supported by its safety profile. Unlike synthetic drugs that often come with a host of side effects, Laxogenine has demonstrated low toxicity across various animal models. This makes it an attractive option for developing safe and effective natural-based therapies. Additionally, the compound's bioavailability has been optimized through novel delivery systems, enhancing its clinical applicability.

In conclusion, Laxogenine (CAS No. 1177-71-5) is a natural bioactive compound with a growing body of evidence supporting its therapeutic potential across multiple domains. Its anti-inflammatory, neuroprotective, and metabolic benefits make it a promising candidate for future clinical development. As research continues to uncover new mechanisms of action and applications, Laxogenine is poised to play a significant role in the advancement of natural medicine and integrative therapeutics.